2-Methylquinolin-8-yl morpholine-4-sulfonate
Overview
Description
Scientific Research Applications
Tetrahydroisoquinolines in Therapeutics
Tetrahydroisoquinolines (THIQs), compounds structurally related to quinolines, have been identified as having significant therapeutic potentials. Initially recognized for their neurotoxicity, certain derivatives such as 1-methyl-1,2,3,4-tetrahydroisoquinoline have shown to possess neuroprotective qualities, potentially preventing Parkinsonism in mammals. The broader class of THIQs has been explored for anticancer properties, with the US FDA's approval of trabectedin for treating soft tissue sarcomas highlighting a significant milestone in cancer drug discovery. This suggests that derivatives of quinolines, like 2-Methylquinolin-8-yl morpholine-4-sulfonate, could be explored for similar therapeutic applications (Singh & Shah, 2017).
Analytical Methods in Antioxidant Activity
The study and detection of antioxidant activity in compounds, including those related to quinolines, are critical for understanding their potential benefits in food engineering, medicine, and pharmacy. Various tests and assays, such as ORAC, HORAC, TRAP, TOSC, CUPRAC, and FRAP, are employed to determine the antioxidant capacities of compounds. These methods, based on chemical reactions and spectrophotometry, have been successfully applied in analyzing antioxidants and determining the antioxidant capacity of complex samples, suggesting the importance of 2-Methylquinolin-8-yl morpholine-4-sulfonate in similar analytical applications (Munteanu & Apetrei, 2021).
Insights of 8-Hydroxyquinolines in Medicinal Chemistry
8-Hydroxyquinolines, a significant heterocyclic scaffold, have drawn considerable attention due to their substantial biological activities. Over recent years, synthetic modifications of this scaffold have been under exploration to develop potent target-based drugs for treating various diseases, including cancer, HIV, and neurodegenerative disorders. The metal chelation properties of these derivatives also make them promising drug candidates for multiple diseases, indicating the potential research and development directions for compounds like 2-Methylquinolin-8-yl morpholine-4-sulfonate in medicinal chemistry (Gupta, Luxami, & Paul, 2021).
Mechanism of Action
Target of Action
Quinoline derivatives, which “2-Methylquinolin-8-yl morpholine-4-sulfonate” is part of, are known to have a wide range of biological activities . .
Mode of Action
Quinoline derivatives are known to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Quinoline derivatives are involved in a variety of biochemical pathways due to their diverse biological activities .
Result of Action
Quinoline derivatives are known to have a wide range of biological activities .
properties
IUPAC Name |
(2-methylquinolin-8-yl) morpholine-4-sulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O4S/c1-11-5-6-12-3-2-4-13(14(12)15-11)20-21(17,18)16-7-9-19-10-8-16/h2-6H,7-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOQBQEQZEMFUMA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC=C2OS(=O)(=O)N3CCOCC3)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylquinolin-8-yl morpholine-4-sulfonate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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